Cas no 1807227-83-3 (Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate
• CAS No: 1807227-83-3
• MF: C₁₃H₁₃F₂NO₄
• MW: 285.24343085289
• CID: 4944132
• Update Time: 2025-10-19

Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate

• Inchi： 1S/C13H13F2NO4/c1-2-19-12(18)5-9-10(7-17)8(6-16)3-4-11(9)20-13(14)15/h3-4,13,17H,2,5,7H2,1H3
• InChI Key： PVHZLHIVNNVVJM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C#N)C(CO)=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate

Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate: A Comprehensive Overview

Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate, with the CAS number 1807227-83-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyano group, a difluoromethoxy group, and a hydroxymethyl group attached to a phenyl ring, further substituted with an ethyl acetate moiety. These functional groups collectively contribute to its intriguing chemical properties and potential applications in drug discovery and development.

The synthesis of Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate involves a series of precise organic reactions, including nucleophilic substitutions, acetylations, and fluorinations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring high purity and yield. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and MS, which have provided detailed insights into its molecular conformation and intermolecular interactions.

One of the most compelling aspects of this compound is its biological activity. Studies have demonstrated that Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate exhibits potent antitumor activity in vitro and in vivo models. This is attributed to its ability to inhibit key enzymes involved in cancer cell proliferation, such as cyclin-dependent kinases (CDKs). Additionally, the compound has shown promising results in modulating inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases.

The cyano group present in the molecule plays a crucial role in its pharmacokinetic properties. It enhances the compound's solubility in aqueous media, facilitating its absorption and distribution within the body. Furthermore, the difluoromethoxy group contributes to the compound's stability, reducing its susceptibility to metabolic degradation. This combination of properties makes Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate an attractive lead compound for drug development.

Recent research has also explored the potential of this compound as a prodrug. By incorporating the hydroxymethyl group, researchers have demonstrated that the compound can undergo controlled cleavage under specific physiological conditions, releasing active metabolites with enhanced therapeutic efficacy. This approach not only improves drug delivery but also minimizes systemic toxicity, making it a safer option for patients.

In terms of applications, Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate has shown promise in various therapeutic areas. Its ability to target multiple signaling pathways makes it a versatile candidate for treating complex diseases such as cancer, inflammation, and neurodegenerative disorders. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with preliminary results indicating favorable outcomes.

The development of Ethyl 3-cyano-6-difluoromethoxy-2-(hydroxymethyl)phenylacetate represents a significant milestone in medicinal chemistry. Its unique combination of functional groups and favorable pharmacokinetic properties positions it as a leading candidate for next-generation therapeutics. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing modern medicine.